1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid

• IUPAC Name: 1-[2-[(3-ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid
• InChI: InChI=1S/C13H15N3O3S/c1-2-9-3-6-20-11(9)12(17)14-4-5-16-7-10(13(18)19)15-8-16/h3,6-8H,2,4-5H2,1H3,(H,14,17)(H,18,19)
• InChI Key: FCRTUFWDCVXIRT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC=C1)C(=O)NCCN2C=C(N=C2)C(=O)O
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol

Description

1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid, also known as ETICA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. ETICA is a heterocyclic compound that contains an imidazole ring and a thiophene group, which makes it a versatile molecule with a wide range of properties.

Mechanism of Action

The exact mechanism of action of 1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid is not yet fully understood. However, it is believed that 1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid exerts its biological activity by binding to specific targets in the cell, such as enzymes or receptors, and modulating their activity. 1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid may also interact with cellular membranes and alter their properties, leading to changes in cell signaling and gene expression.
Biochemical and Physiological Effects:
1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid has been shown to exhibit a wide range of biochemical and physiological effects, including the inhibition of bacterial and fungal growth, the inhibition of viral replication, the induction of apoptosis in cancer cells, and the modulation of immune responses. 1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid has also been shown to exhibit antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid is a versatile molecule that can be easily synthesized and modified to suit specific experimental needs. 1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid has been shown to exhibit a wide range of biological activities, making it a valuable tool for studying various biological processes. However, the exact mechanism of action of 1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid is not yet fully understood, which limits its potential applications in some areas of research.

Future Directions

There are many potential future directions for research on 1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid. Some possible areas of investigation include the development of new synthetic methods for 1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid and its derivatives, the identification of new molecular targets for 1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid, and the elucidation of the exact mechanism of action of 1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid. 1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid may also have potential applications in the development of new drugs for the treatment of various diseases, including cancer, infectious diseases, and inflammatory disorders.

Synthesis Methods

1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid can be synthesized using various methods, including the reaction of 2-ethylthiophene-3-carboxylic acid with ethylenediamine and imidazole-4-carboxylic acid under suitable conditions. The reaction involves the formation of an amide bond between the carboxylic acid group of the thiophene and the amino group of the ethylenediamine, followed by the cyclization of the imidazole ring to form 1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid.

Scientific Research Applications

1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid has been extensively studied for its potential applications in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology. 1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid has been shown to exhibit a wide range of biological activities, including antimicrobial, antifungal, and antiviral activities. 1-[2-[(3-Ethylthiophene-2-carbonyl)amino]ethyl]imidazole-4-carboxylic acid has also been shown to exhibit anticancer properties by inducing apoptosis and inhibiting cell proliferation.